![molecular formula C14H12BrFN2O3S B2600957 Ethyl 2-[(4-bromo-2-fluorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate CAS No. 330677-65-1](/img/structure/B2600957.png)
Ethyl 2-[(4-bromo-2-fluorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
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Description
Ethyl 2-[(4-bromo-2-fluorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H12BrFN2O3S and its molecular weight is 387.22. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 2-[(4-bromo-2-fluorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is a derivative of the thiazole group, known for its significant role in various chemical syntheses. Research has shown that derivatives of thiazole can be synthesized using readily available materials and confirmed through spectral techniques, including IR, 1H NMR, 13C NMR, and mass spectrometry. These compounds have been evaluated for their antimicrobial activities against various strains of bacteria and fungi, highlighting their potential in the development of new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).
Antimicrobial Activities
The thiazole derivatives have exhibited promising antimicrobial properties. Synthetic modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate have led to a range of compounds tested against bacteria and fungi. The studies reveal the potential of these derivatives in treating microbial infections, with structure-activity relationships aiding in the understanding of their efficacy (Desai, Bhatt, & Joshi, 2019).
Structural and Computational Analysis
The detailed structural and computational analysis of ethyl 2-(substituted-(2-benzylidenehydrazinyl))thiazole-4-carboxylate derivatives has been performed using spectroscopic methods and DFT studies. These analyses provide insights into the compound's geometry, optical properties, and molecular interactions, which are crucial for understanding their chemical behavior and potential applications in material science and pharmaceutical development (Haroon et al., 2019).
Biological Activities
Research into thiazole derivatives extends into their biological activities, including studies on their potential as GyrB inhibitors against Mycobacterium tuberculosis. Such studies underscore the importance of these compounds in developing new therapeutic agents for treating tuberculosis, showcasing the versatility of thiazole derivatives in medicinal chemistry (Jeankumar et al., 2013).
Properties
IUPAC Name |
ethyl 2-[(4-bromo-2-fluorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrFN2O3S/c1-3-21-13(20)11-7(2)17-14(22-11)18-12(19)9-5-4-8(15)6-10(9)16/h4-6H,3H2,1-2H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSGABZANNRWFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)Br)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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